Cas no 141458-79-9 (2-(2,2-Dimethyl-1-oxopropyl)propanedinitrile)

• Product Name: 2-(2,2-Dimethyl-1-oxopropyl)propanedinitrile
• CAS No: 141458-79-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 64669
• PubChem ID: 18424095
• Update Time: 2025-04-18

2-(2,2-Dimethyl-1-oxopropyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Trimethylethoxy malononitrile
• 2-(2,2-dimethylpropanoyl)propanedinitrile
• UDEGDFIPVYZBGQ-UHFFFAOYSA-N
• AKOS026730701
• SCHEMBL6265758
• Pivaloylmalononitrile
• (2,2-Dimethylpropanoyl)propanedinitrile
• DTXSID20593641
• 141458-79-9
• Trimethylethoxy malononitrile
• 2-(2,2-DIMETHYL-1-OXOPROPYL)PROPANEDINITRILE
• 2-(2,2-Dimethyl-1-oxopropyl)propanedinitrile

• Inchi： 1S/C8H10N2O/c1-8(2,3)7(11)6(4-9)5-10/h6H,1-3H3
• InChI Key： UDEGDFIPVYZBGQ-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C#N)C(C)(C)C

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 241.1 °C at 760 mmHg
• Flash Point: 99.6 °C
• PSA: 56.81
• LogP: 1.26496